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Compound of Interest

Compound Name: (S)-Tetrahydrofurfurylamine

Cat. No.: B141004

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical stability and
recommended storage conditions for (S)-Tetrahydrofurfurylamine. Understanding these
parameters is critical for maintaining the compound's integrity, ensuring experimental
reproducibility, and guaranteeing the safety of laboratory personnel. This document
summarizes key stability data, outlines experimental protocols for stability assessment, and
provides visual guides for handling and potential degradation pathways.

Physicochemical Properties

(S)-Tetrahydrofurfurylamine is a chiral cyclic amine with the following key physical and
chemical properties.
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Property Value

Molecular Formula CsH1:NO

Molecular Weight 101.15 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 55 °C at 18 mmHg

Density 0.98 g/mL at 25 °C

Flash Point 46 °C (114.8 °F) - closed cup[1][2]
Refractive Index n20/D 1.455 (lit.)[1][2][3]

Optical Activity [0]20/D +12°, ¢ = 2 in chloroform[1][2]

Chemical Stability Profile

(S)-Tetrahydrofurfurylamine is a stable compound under standard ambient conditions (room
temperature). However, it possesses certain sensitivities that necessitate careful handling and
storage to prevent degradation.

Key Stability Considerations:

o Flammability: The compound is a flammable liquid and its vapors can form explosive
mixtures with air.[4][5] Vapors may travel to a source of ignition and flash back.[4][5]

o Hygroscopicity and Air Sensitivity: (S)-Tetrahydrofurfurylamine is hygroscopic and air-
sensitive.[6][7] Exposure to moist air can lead to degradation. It is recommended to store it
under an inert atmosphere, such as nitrogen.[6][7]

¢ Incompatible Materials: It is incompatible with a range of substances that can induce
hazardous reactions. These include:

o Acids[7]
o Strong oxidizing agents[7]

o Acid anhydrides and acid chlorides[7]
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o Carbon dioxide[7]

o Isocyanates, halogenated organics, peroxides, phenols (acidic), and epoxides[5]

» Hazardous Reactions: Exothermic reactions can occur with acid halides and peroxi
compounds. Contact with strong reducing agents, such as hydrides, can generate flammable
gaseous hydrogen.[5]

o Polymerization: May polymerize explosively when heated or involved in a fire.[4][5]

Recommended Storage Conditions

To ensure the long-term stability and quality of (S)-Tetrahydrofurfurylamine, the following
storage conditions are recommended based on information from safety data sheets and
chemical suppliers.
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Parameter Recommended Condition Rationale

Store in a cool place.[4][8] The o )
To minimize the risk of thermal
recommended storage )
Temperature ) ) degradation and
temperature is typically found o
polymerization.
on the product label.

Store under an inert _
) To prevent degradation due to
Atmosphere atmosphere (e.g., nitrogen).[6]

[7]

air and moisture sensitivity.

) ] To prevent contamination and
Keep container tightly closed.

) [41[6][8] Ground and bond ) )
Container i ) Grounding prevents static
containers when transferring

material.[4][8]

exposure to air and moisture.

discharge, which can be an

ignition source.

. . To prevent photolytic
Light Exposure Protected from light. ]
degradation.

] To dissipate any vapors and
o Store in a dry and well- )
Ventilation ) prevent the formation of
ventilated place.[4][6][8] )
flammable mixtures.

Store in a flammables area,
) away from heat, sparks, open To mitigate the risk of fire and
Location N .
flames, and other ignition explosion.

sources.[4][6][8]

Experimental Protocols for Stability Assessment

While specific, validated stability studies for (S)-Tetrahydrofurfurylamine are not readily
available in the public domain, its stability can be assessed using established methodologies
for pharmaceutical compounds and chemical intermediates. These typically involve long-term
stability studies and forced degradation studies.[1][5][6]

Long-Term Stability Study Protocol

This protocol is designed to evaluate the stability of (S)-Tetrahydrofurfurylamine under
recommended storage conditions over an extended period.
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o Sample Preparation: Use at least three different batches of (S)-Tetrahydrofurfurylamine.
Package the samples in containers that simulate the proposed storage and distribution
packaging.[9]

o Storage Conditions: Store the samples at the long-term storage condition, for example, 25°C
+ 2°C with 60% + 5% relative humidity (RH) or 30°C + 2°C with 65% * 5% RH.[10]

o Testing Frequency: Test the samples at regular intervals. A typical schedule is every 3
months for the first year, every 6 months for the second year, and annually thereafter for the
duration of the proposed shelf-life.[9][10]

e Analytical Methods: Employ a validated stability-indicating analytical method, such as High-
Performance Liquid Chromatography (HPLC), to assay the purity of (S)-
Tetrahydrofurfurylamine and quantify any degradation products. The method should be
able to separate the active ingredient from any impurities and degradants.

o Evaluation: Analyze the data for any significant changes in purity, appearance, or the
formation of degradation products over time to establish a re-test period or shelf-life.[9]

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are conducted to identify potential degradation products and
pathways, and to establish the specificity of the analytical method.[6][11] The compound is
subjected to conditions more severe than accelerated stability testing.[6]

o Sample Preparation: Prepare solutions of (S)-Tetrahydrofurfurylamine in appropriate
solvents, as well as solid samples.

o Stress Conditions: Expose the samples to the following conditions:

[¢]

Acid Hydrolysis: 0.1 M HCI at room temperature, with heating if no degradation is
observed.

[e]

Base Hydrolysis: 0.1 M NaOH at room temperature, with heating if necessary.

[e]

Oxidation: 3% hydrogen peroxide (H202) at room temperature.

o

Thermal Stress: Heat the solid sample (e.g., at 60-80°C) and a solution of the sample.
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o Photolytic Stress: Expose the solid sample and a solution to a combination of UV and
visible light, with a minimum exposure of 1.2 million lux hours and 200 watt hours/square
meter.[6]

e Analysis: Analyze the stressed samples at various time points using a stability-indicating
HPLC method, often coupled with mass spectrometry (LC-MS) to identify the mass of the
degradation products.

» Evaluation: The goal is to achieve a target degradation of 5-20%. The results help in
understanding the degradation pathways and in the structural elucidation of the degradation
products.[6]

Visualizations
Recommended Storage and Handling Workflow

The following diagram illustrates the recommended workflow for the safe storage and handling
of (S)-Tetrahydrofurfurylamine.
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Storage
Store in a cool, dry, well-ventilated,
flammables-designated area
Keep container tightly closed
and protected from light

:
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(e.g., Nitrogen)
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Handling
y

Wear appropriate PPE:
- Safety glasses/face shield
- Gloves
- Respirator (if ventilation is inadequate)

:

Keep away from heat, sparks,
open flames, and other ignition sources

Ground and bond container
when transferring
(Use non-sparking tools)

- J
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Caption: Recommended storage and handling workflow for (S)-Tetrahydrofurfurylamine.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b141004?utm_src=pdf-body-img
https://www.benchchem.com/product/b141004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Degradation Pathways and Incompatibilities

This diagram outlines the potential degradation pathways and chemical incompatibilities for (S)-
Tetrahydrofurfurylamine based on its known reactivity.

(S)-Tetrahydrofurfurylamine

. Air (Oxygen) & Moisture s . . Acids, Acid Halides, .
(Heat / Ignition Sources) ( (Hygroscopic) Strong Oxidizing Agents UV/Visible Light Acid Anhydrides Strong Reducing Agents

NV

. - . - " " Salt Formation
Explosive Polymerization (Hydrolysls Products (Oxldatlon Producls) (Pho!olytlc Degradation Products) ((Exothermic Reaction))

Hydrogen Gas (Flammable)

Click to download full resolution via product page

Caption: Potential degradation pathways and incompatibilities of (S)-Tetrahydrofurfurylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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